Cas no 25022-78-0 (Heptadecanoic acid, 2-hydroxy-)

• Product Name: Heptadecanoic acid, 2-hydroxy-
• CAS No: 25022-78-0
• MF: C₁₇H₃₄O₃
• MW: 286.45006608963
• CID: 1423713
• PubChem ID: 5282906
• Update Time: 2025-04-20

Heptadecanoic acid, 2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid, 2-hydroxy-
• 2-hydroxyheptadecanoic acid
• 2-hydroxy-heptadecanoic acid
• 2-hydroxymargaric acid
• CHEBI:84854
• LMFA01050052
• SCHEMBL506394
• DTXSID10415247
• 25022-78-0
• Q27158122
• 28983-49-5
• KUZABABLVHWUGR-UHFFFAOYSA-N

• Inchi： 1S/C17H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(18)17(19)20/h16,18H,2-15H2,1H3,(H,19,20)
• InChI Key： KUZABABLVHWUGR-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 286.25092
• Monoisotopic Mass: 286.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids